Cas no 69912-01-2 (Benzoic acid, 4-methyl-, 2,2-dimethylpropyl ester)

• Product name: Benzoic acid, 4-methyl-, 2,2-dimethylpropyl ester
• CAS No: 69912-01-2
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1740095

Benzoic acid, 4-methyl-, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 2,2-dimethylpropyl ester
• 2,2-Dimethylpropyl 4-methylbenzoate

• Inchi： 1S/C13H18O2/c1-10-5-7-11(8-6-10)12(14)15-9-13(2,3)4/h5-8H,9H2,1-4H3
• InChI Key： HWEDXFFEDYHNIH-UHFFFAOYSA-N
• SMILES： C(OCC(C)(C)C)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 206.13074

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 274.5±9.0 °C(Predicted)
• PSA: 26.3